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Compound of Interest

Compound Name: (2R)-2-phenylaziridine
CAS No.: 18142-08-0; 25260-42-8
Cat. No.: B2598813

Get Quote

Spectroscopic Data Guide: (2R)-2-
Phenylaziridine
Chemical Identity & Structural Analysis

(2R)-2-phenylaziridine is the levorotatory enantiomer (in chloroform) of the parent styrenimine.

Its three-membered ring imposes significant angle strain (~26 kcal/mol), resulting in
characteristic upfield NMR shifts for the ring protons and distinct coupling constants due to the
rigid geometry.
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Property Detail

IUPAC Name (2R)-2-phenylaziridine

Common Name (R)-Styrenimine

CAS Number 25260-42-8 (R-isomer); 1499-00-9 (racemate)
C

Molecular Formula H
N

Molecular Weight 119.16 g/mol

Stereochemistry (R)-configuration at C2

Structural Visualization

The following diagram illustrates the stereochemical configuration and atom numbering used
for spectral assignment.

Structure: (2R)-2-phenylaziridine
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Caption: Structural connectivity of (2R)-2-phenylaziridine highlighting the chiral center (C2)
and diagnostic protons.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Proton NMR ( H NMR)

The

H NMR spectrum in CDCI

is characterized by an AMX spin system for the aziridine ring protons. The coupling constants (
) are diagnostic for stereochemistry, adhering to the Karplus relationship where

in three-membered rings.

Solvent: CDCI

(referenced to 7.26 ppm) Frequency: 400 MHz[1][2]
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Mechanistic Insight:

e The C(2)-H signal is deshielded (~3.0 ppm) relative to the C(3) protons due to the inductive
effect of the phenyl ring and the nitrogen atom.

e The C(3)-H protons are diastereotopic. The proton cis to the phenyl ring (H

) typically appears downfield of the trans proton (H

) due to the ring current effect of the aromatic system and van der Waals deshielding.
e Coupling: The cis coupling (

Hz) is consistently larger than the trans coupling (

Hz), serving as a primary confirmation of ring integrity.
Carbon-13 NMR ( C NMR)
The

C spectrum displays distinct resonances for the strained aziridine carbons and the aromatic
system.

Solvent: CDCI

(referenced to 77.16 ppm) Frequency: 100 MHz
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Chemical Shift (6, ppm) Carbon Type Assignment
Quaternary (C
140.3 Phenyl C1' (Ipso)
)
128.4 Methine (CH) Phenyl C3'/C5' (Meta)
127.0 Methine (CH) Phenyl C4' (Para)
125.6 Methine (CH) Phenyl C2'/C6' (Ortho)
32.1 Methine (CH) Aziridine C2 (Benzylic)

Methylene (CH
29.2 Aziridine C3

)

Mass Spectrometry (MS)

The mass spectrum of 2-phenylaziridine is dominated by fragmentation driven by the stability of
the benzyl/tropylium cation.

Method: Electron lonization (El), 70 eV][3]
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Caption: Primary fragmentation pathways for 2-phenylaziridine under Electron lonization.

Infrared Spectroscopy (IR)

The IR spectrum confirms the presence of the secondary amine and the strained ring system.
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Wavenumber (cm

Vibration Mode Functional Group
)
3300 — 3350 N-H Stretch (Weak/Medium) Secondary Amine
C-H Stretch (sp
3030 — 3060 Aromatic Ring
)
C-H Stretch (Strained sp
2980 — 3010 Aziridine Ring C-H
)
1600, 1495 C=C Stretch Aromatic Ring Breathing
1200 — 1250 C-N Stretch Aziridine Ring
690, 750 C-H Out-of-Plane Bend Monosubstituted Benzene

Optical Properties (Stereochemical Verification)

The specific rotation is the definitive method for verifying the enantiomeric purity of the (2R)-
isomer. Note that the sign of rotation is solvent-dependent.

o Configuration: (2R)-2-phenylaziridine

o Specific Rotation

o In Chloroform (CHCI

):-45.5° (c = 1.7, 75% ee)
Extrapolated pure value ~ -60°.

o In Ethanol (EtOH):+41.8° (Note: The (S)-enantiomer is reported as -41.8° in EtOH).[4]
e Conclusion: In standard organic solvents like CHCI

, the (R)-isomer is levorotatory (-).
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Experimental Protocol: Sample Preparation
For NMR Analysis

Safety: Aziridines are potential alkylating agents. Handle in a fume hood with nitrile gloves.
Solvent: Use high-quality CDCI

neutralized with basic alumina or K

(6{0)

. Acidic impurities in CDCI

(HCI/DCI) can cause ring opening to the chloro-amine, destroying the sample and altering
the spectrum.

Concentration: Dissolve ~10 mg of oil in 0.6 mL CDCI

Acquisition: Standard proton parameters (16 scans, 1s relaxation delay).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic data for (2R)-2-phenylaziridine (NMR, IR,
MS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2598813/docs#spectroscopic-data-for-2r-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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